Cas no 1184989-88-5 (N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(dipropylsulfamoyl)benzamide hydrochloride)

• Product Name: N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(dipropylsulfamoyl)benzamide hydrochloride
• CAS No: 1184989-88-5
• MF: C₂₆H₃₃ClN₄O₃S₂
• MW: 549.14822268486
• CID: 5996663
• PubChem ID: 44827139
• Update Time: 2025-11-01

N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(dipropylsulfamoyl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(dipropylsulfamoyl)benzamide hydrochloride
• Benzamide, 4-[(dipropylamino)sulfonyl]-N-[4,5,6,7-tetrahydro-5-(phenylmethyl)thiazolo[5,4-c]pyridin-2-yl]-, hydrochloride (1:1)
• F2093-0674
• 1184989-88-5
• AKOS026681203
• N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-4-(dipropylsulfamoyl)benzamide hydrochloride
• N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(N,N-dipropylsulfamoyl)benzamide hydrochloride
• N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-4-(dipropylsulfamoyl)benzamide;hydrochloride

• Inchi： 1S/C26H32N4O3S2.ClH/c1-3-15-30(16-4-2)35(32,33)22-12-10-21(11-13-22)25(31)28-26-27-23-14-17-29(19-24(23)34-26)18-20-8-6-5-7-9-20;/h5-13H,3-4,14-19H2,1-2H3,(H,27,28,31);1H
• InChI Key： RACBOBMXQVBGON-UHFFFAOYSA-N
• SMILES： N(C1=NC2CCN(CC3C=CC=CC=3)CC=2S1)C(C1C=CC(S(=O)(=O)N(CCC)CCC)=CC=1)=O.Cl

Computed Properties

• Exact Mass: 548.1682610g/mol
• Monoisotopic Mass: 548.1682610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 770
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų

Additional information on N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(dipropylsulfamoyl)benzamide hydrochloride

Research Brief on N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(dipropylsulfamoyl)benzamide hydrochloride (CAS: 1184989-88-5)

N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(dipropylsulfamoyl)benzamide hydrochloride (CAS: 1184989-88-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiazolopyridine scaffold and dipropylsulfamoyl benzamide moiety, has shown promising potential in modulating specific biological targets, particularly in the context of neurological and inflammatory disorders.

Recent studies have focused on elucidating the pharmacological profile and mechanism of action of this compound. In vitro and in vivo experiments have demonstrated its high affinity and selectivity for certain receptor subtypes, suggesting its utility as a potential therapeutic agent. The hydrochloride salt form enhances its solubility and bioavailability, making it a viable candidate for further drug development.

One of the key findings from recent research is the compound's ability to inhibit specific enzymatic pathways involved in neuroinflammation. This property has been linked to its potential application in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, preliminary data indicate that the compound may also exhibit anti-proliferative effects in certain cancer cell lines, opening avenues for oncology research.

The synthesis and optimization of N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(dipropylsulfamoyl)benzamide hydrochloride have been detailed in several recent publications. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been employed to confirm its molecular structure and purity. These studies have also explored structure-activity relationships (SAR) to guide further modifications for improved efficacy and reduced toxicity.

Despite these promising results, challenges remain in the development of this compound. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed in future studies. Current research efforts are also focused on scaling up synthesis protocols to facilitate preclinical and clinical trials.

In conclusion, N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(dipropylsulfamoyl)benzamide hydrochloride represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activities position it as a promising candidate for therapeutic development. Continued investigation into its mechanisms and applications will be crucial for translating these findings into clinical benefits.